molecular formula C18H17Cl2NO4 B8270681 2,5-Dichloro-8-methyl-3-(2,2-diethoxycarbonyl)vinylquinoline CAS No. 1031929-00-6

2,5-Dichloro-8-methyl-3-(2,2-diethoxycarbonyl)vinylquinoline

Cat. No.: B8270681
CAS No.: 1031929-00-6
M. Wt: 382.2 g/mol
InChI Key: YWMCGQUNYGKYLI-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

2,5-Dichloro-8-methyl-3-(2,2-diethoxycarbonyl)vinylquinoline is a chemical compound with the molecular formula C18H17Cl2NO4 and a molecular weight of 382.24 . It is used for proteomics research .


Molecular Structure Analysis

The molecular structure of this compound is represented by the formula C18H17Cl2NO4 . This indicates that the compound contains 18 carbon atoms, 17 hydrogen atoms, 2 chlorine atoms, 1 nitrogen atom, and 4 oxygen atoms .

Properties

CAS No.

1031929-00-6

Molecular Formula

C18H17Cl2NO4

Molecular Weight

382.2 g/mol

IUPAC Name

diethyl 2-[(2,5-dichloro-8-methylquinolin-3-yl)methylidene]propanedioate

InChI

InChI=1S/C18H17Cl2NO4/c1-4-24-17(22)13(18(23)25-5-2)9-11-8-12-14(19)7-6-10(3)15(12)21-16(11)20/h6-9H,4-5H2,1-3H3

InChI Key

YWMCGQUNYGKYLI-UHFFFAOYSA-N

Canonical SMILES

CCOC(=O)C(=CC1=CC2=C(C=CC(=C2N=C1Cl)C)Cl)C(=O)OCC

Origin of Product

United States

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.